Cas no 2305253-75-0 (Tert-butyl 2-amino-4-cyanobutanoate; trifluoroacetic acid)

• Product Name: Tert-butyl 2-amino-4-cyanobutanoate; trifluoroacetic acid
• CAS No: 2305253-75-0
• MF: C₁₁H₁₇F₃N₂O₄
• MW: 298.258893728256
• CID: 6547853
• PubChem ID: 138987743
• Update Time: 2025-06-13

Tert-butyl 2-amino-4-cyanobutanoate; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-4-cyanobutanoate; trifluoroacetic acid
• tert-butyl 2-amino-4-cyanobutanoate;2,2,2-trifluoroacetic acid
• 2305253-75-0
• EN300-6759132
• tert-butyl 2-amino-4-cyanobutanoate, trifluoroacetic acid
• Tert-butyl 2-amino-4-cyanobutanoate; trifluoroacetic acid

• Inchi： 1S/C9H16N2O2.C2HF3O2/c1-9(2,3)13-8(12)7(11)5-4-6-10;3-2(4,5)1(6)7/h7H,4-5,11H2,1-3H3;(H,6,7)
• InChI Key： ILPHSVKAQKJAFP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C(C(CCC#N)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.11404151g/mol
• Monoisotopic Mass: 298.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on Tert-butyl 2-amino-4-cyanobutanoate; trifluoroacetic acid

Recent Advances in the Study of Tert-butyl 2-amino-4-cyanobutanoate and Trifluoroacetic Acid (CAS: 2305253-75-0)

The compound Tert-butyl 2-amino-4-cyanobutanoate, often used in conjunction with trifluoroacetic acid (TFA), has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 2305253-75-0, this molecule is a critical intermediate in the synthesis of various bioactive compounds, including peptides and small-molecule drugs. Recent studies have explored its applications in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic and neurological disorders.

One of the key areas of research involves the optimization of synthetic pathways for Tert-butyl 2-amino-4-cyanobutanoate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved method for its synthesis, achieving higher yields and purity through the use of TFA as a catalyst. The study highlighted the compound's role in facilitating the introduction of cyano groups into peptide backbones, which is crucial for enhancing the stability and bioavailability of peptide-based drugs.

Another significant development is the application of Tert-butyl 2-amino-4-cyanobutanoate in the design of novel enzyme inhibitors. Research conducted at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in diseases such as cancer and inflammatory disorders. The study utilized X-ray crystallography to elucidate the binding mechanisms, providing valuable insights for structure-based drug design.

In addition to its pharmacological applications, Tert-butyl 2-amino-4-cyanobutanoate has also been investigated for its potential in bioconjugation chemistry. A recent paper in ACS Chemical Biology described its use as a linker for attaching fluorescent probes to proteins, enabling advanced imaging techniques in cellular and molecular biology. The study emphasized the compound's versatility and compatibility with a wide range of functional groups, making it a valuable tool for chemical biology research.

Despite these advancements, challenges remain in the large-scale production and application of Tert-butyl 2-amino-4-cyanobutanoate. Issues such as cost-effectiveness, scalability, and environmental impact of TFA usage are areas of ongoing research. Future studies are expected to focus on greener synthetic methods and the development of alternative catalysts to reduce reliance on TFA while maintaining efficiency and yield.

In conclusion, Tert-butyl 2-amino-4-cyanobutanoate (CAS: 2305253-75-0) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to bioconjugation, underscore its importance as a versatile building block. As research progresses, further innovations in its synthesis and utilization are anticipated, paving the way for new therapeutic and diagnostic tools.